Cas no 868371-10-2 (N-(2Z)-3-ethyl-4-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-nitrobenzamide)

• Product Name: N-(2Z)-3-ethyl-4-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-nitrobenzamide
• CAS No: 868371-10-2
• MF: C₁₆H₁₂FN₃O₃S
• MW: 345.348185539246
• CID: 5976812
• PubChem ID: 2151040
• Update Time: 2025-10-29

N-(2Z)-3-ethyl-4-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• N-(2Z)-3-ethyl-4-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-nitrobenzamide
• Benzamide, N-(3-ethyl-4-fluoro-2(3H)-benzothiazolylidene)-3-nitro-
• AKOS024611117
• 868371-10-2
• N-[(2Z)-3-ethyl-4-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene]-3-nitrobenzamide
• N-(3-ethyl-4-fluoro-1,3-benzothiazol-2-ylidene)-3-nitrobenzamide
• F1814-1536
• (Z)-N-(3-ethyl-4-fluorobenzo[d]thiazol-2(3H)-ylidene)-3-nitrobenzamide

• Inchi： 1S/C16H12FN3O3S/c1-2-19-14-12(17)7-4-8-13(14)24-16(19)18-15(21)10-5-3-6-11(9-10)20(22)23/h3-9H,2H2,1H3
• InChI Key： QNPVDXRVXITZCB-UHFFFAOYSA-N
• SMILES： C(N=C1N(CC)C2=C(F)C=CC=C2S1)(=O)C1=CC=CC([N+]([O-])=O)=C1

Computed Properties

• Exact Mass: 345.05834059g/mol
• Monoisotopic Mass: 345.05834059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 539
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• Boiling Point: 511.7±60.0 °C(Predicted)
• pka: -2.87±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(2Z)-3-ethyl-4-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-nitrobenzamide

Comprehensive Overview of N-(2Z)-3-ethyl-4-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-nitrobenzamide (CAS No. 868371-10-2)

The compound N-(2Z)-3-ethyl-4-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-nitrobenzamide (CAS No. 868371-10-2) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. With its unique structural features, including a benzothiazole core and a nitrobenzamide moiety, this compound is being explored for its potential applications in drug discovery and development. Researchers are particularly interested in its molecular interactions and bioactivity profiles, which could pave the way for novel therapeutic agents.

In recent years, the demand for innovative small molecules like N-(2Z)-3-ethyl-4-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-nitrobenzamide has surged, driven by the need for targeted therapies in oncology, neurology, and infectious diseases. The compound's fluorinated and nitro-substituted components are of particular interest, as these functional groups often enhance binding affinity and metabolic stability in drug candidates. This aligns with current trends in precision medicine, where researchers seek compounds with optimized pharmacokinetic properties.

The synthesis of CAS No. 868371-10-2 involves sophisticated organic chemistry techniques, including multi-step reactions and purification processes. Its Z-configuration and heterocyclic framework contribute to its stereochemical complexity, making it a challenging yet rewarding target for synthetic chemists. The compound's structural elucidation has been confirmed through advanced analytical methods such as NMR spectroscopy and mass spectrometry, ensuring its purity and identity for research purposes.

From a mechanistic perspective, N-(2Z)-3-ethyl-4-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-nitrobenzamide exhibits intriguing interactions with biological targets. Preliminary studies suggest its potential as a modulator of enzyme activity or receptor binding, though further validation is required. This has sparked discussions in the scientific community about its applicability in high-throughput screening campaigns and fragment-based drug design.

The growing interest in CAS No. 868371-10-2 is also reflected in its inclusion in commercial chemical libraries and research catalogs. Suppliers and contract research organizations (CROs) often highlight its availability for custom synthesis and structure-activity relationship (SAR) studies. For researchers, accessing high-quality batches of this compound is critical for reproducibility and reliable data generation.

Environmental and safety considerations are also paramount when working with N-(2Z)-3-ethyl-4-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-nitrobenzamide. While it is not classified as a hazardous material, standard laboratory protocols for handling nitroaromatic compounds should be followed. Proper waste disposal and personal protective equipment (PPE) are recommended to ensure safe usage in research settings.

Looking ahead, the future of CAS No. 868371-10-2 lies in its potential to contribute to next-generation therapeutics. As the pharmaceutical industry shifts toward AI-driven drug discovery, compounds like this are increasingly valuable for virtual screening and machine learning models. Its scaffold diversity and functional group compatibility make it a versatile candidate for further derivatization and optimization.

In summary, N-(2Z)-3-ethyl-4-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-nitrobenzamide (CAS No. 868371-10-2) represents a compelling area of research at the intersection of chemical biology and drug development. Its unique attributes and untapped potential continue to inspire scientists to explore its applications in addressing unmet medical needs. As the scientific community delves deeper into its properties, this compound may well emerge as a cornerstone in the development of innovative therapies.